Cas no 114915-09-2 (5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-,3-methylbutyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-,3-methylbutyl ester
• CAS No: 114915-09-2
• MF: C₁₈H₂₂F₂N₂O₄
• MW: 368.375092029572
• CID: 183945
• PubChem ID: 3087505
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-,3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,2,3,4-tetrahydro-6-methyl-2-oxo-,3-methylbutyl ester
• 3-methylbutyl 4-[2-(difluoromethoxy)phenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• DTXSID00921544
• 3-Methylbutyl 6-[2-(difluoromethoxy)phenyl]-2-hydroxy-4-methyl-1,6-dihydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-(2-(difluoromethoxy)phenyl)-6-methyl-2-oxo-, 3-methylbutyl ester
• BRN 5627461
• 114915-09-2

• Inchi： 1S/C18H22F2N2O4/c1-10(2)8-9-25-16(23)14-11(3)21-18(24)22-15(14)12-6-4-5-7-13(12)26-17(19)20/h4-7,10,15,17H,8-9H2,1-3H3,(H2,21,22,24)
• InChI Key： UGEGZCODCKHVJS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(C(=O)OCCC(C)C)=C(C)NC(N1)=O)F

Computed Properties

• Exact Mass: 368.15486
• Monoisotopic Mass: 368.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 441.1°Cat760mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.499
• PSA: 76.66